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Compound of Interest

Compound Name: Carcinine dihydrochloride

Cat. No.: B550831 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Carcinine dihydrochloride, also known as β-alanylhistamine dihydrochloride, is a synthetic

analog of the naturally occurring dipeptide carnosine. It functions as a potent and selective

antagonist of the histamine H3 receptor, exhibiting 100 to 1000-fold selectivity over H1 and H2

receptors.[1][2][3] Beyond its role in modulating the histaminergic system, Carcinine is

recognized for its significant antioxidant and anti-glycation properties.[4] These characteristics

make it a valuable tool in a variety of research fields, including neuroscience, pharmacology,

and cosmetology, for investigating cellular signaling, oxidative stress, and protein glycation.

This document provides detailed protocols for the preparation, storage, and application of

Carcinine dihydrochloride stock solutions to ensure experimental consistency and accuracy.

Physicochemical Properties and Data
Carcinine dihydrochloride is a white to beige crystalline powder.[1][2] Key quantitative data

for the preparation of stock solutions are summarized in the tables below.
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Property Value

Molecular Weight 255.14 g/mol

Chemical Formula C₈H₁₄N₄O · 2HCl

Purity (typical) ≥98% (HPLC)

Appearance White to beige powder

Table 1: Physicochemical Properties of Carcinine Dihydrochloride.

Solvent Solubility (at 25°C)
Molar
Concentration (at
max solubility)

Notes

Water ≥15 mg/mL ≥58.8 mM Clear solution.

DMSO >20 mg/mL >78.4 mM -

Table 2: Solubility of Carcinine Dihydrochloride.

Condition
Storage
Temperature

Duration Recommendations

Powder -20°C 3 years
Store in a desiccator;

hygroscopic.

4°C 2 years
Store in a desiccator;

hygroscopic.

Stock Solution -80°C 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.[5]

-20°C 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.[5]

Table 3: Recommended Storage Conditions for Carcinine Dihydrochloride.
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Experimental Protocols
Protocol 1: Preparation of a 50 mM Aqueous Stock
Solution
Materials:

Carcinine dihydrochloride powder (purity ≥98%)

Sterile, nuclease-free water

Sterile, conical tubes (e.g., 15 mL or 50 mL)

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

0.22 µm sterile syringe filter

Procedure:

Calculation:

To prepare a 50 mM stock solution, calculate the required mass of Carcinine
dihydrochloride using the following formula: Mass (g) = Molar Concentration (mol/L) x

Volume (L) x Molecular Weight ( g/mol )

For 10 mL of a 50 mM solution: Mass (g) = 0.050 mol/L x 0.010 L x 255.14 g/mol = 0.1276

g (or 127.6 mg)

Weighing:

In a sterile environment (e.g., a laminar flow hood), accurately weigh 127.6 mg of

Carcinine dihydrochloride powder using an analytical balance.

Dissolution:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b550831?utm_src=pdf-body
https://www.benchchem.com/product/b550831?utm_src=pdf-body
https://www.benchchem.com/product/b550831?utm_src=pdf-body
https://www.benchchem.com/product/b550831?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b550831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Transfer the weighed powder to a sterile conical tube.

Add a small volume of sterile water (e.g., 5-7 mL) to the tube.

Vortex the mixture thoroughly until the powder is completely dissolved. The solution should

be clear and colorless.

Add sterile water to reach a final volume of 10 mL.

Sterilization:

To ensure sterility for cell culture applications, filter the stock solution through a 0.22 µm

sterile syringe filter into a new sterile tube.

Aliquoting and Storage:

Dispense the sterile stock solution into smaller, single-use, sterile microcentrifuge tubes

(e.g., 100 µL or 500 µL aliquots).

Clearly label the aliquots with the compound name, concentration, and date of

preparation.

Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[5] Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions for Cell
Culture
Materials:

50 mM Carcinine dihydrochloride stock solution

Pre-warmed, sterile cell culture medium

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips
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Procedure:

Thawing:

Thaw a single aliquot of the 50 mM Carcinine dihydrochloride stock solution at room

temperature.

Dilution:

In a sterile environment, dilute the stock solution to the desired final working concentration

using pre-warmed cell culture medium.

For example, to prepare a 100 µM working solution from a 50 mM stock, perform a 1:500

dilution (e.g., add 2 µL of the 50 mM stock solution to 998 µL of cell culture medium).

Mix gently by pipetting up and down.

Application:

Add the prepared working solution to your cell cultures.

Note: Always include a vehicle control (cell culture medium with the same final

concentration of the solvent used for the stock solution, if any) in your experiments.

Application and Working Concentrations
Carcinine dihydrochloride has been utilized in a range of in vitro and in vivo studies. The

effective concentration can vary significantly depending on the experimental model and the

biological question being addressed.

In vitro studies:

In mouse retinal explants, Carcinine dihydrochloride has been used at concentrations of

0.5 mM and 5 mM to study its protective effects.[5]

An IC₅₀ of 33.2 µg/µL was determined for the inhibition of 4-hydroxynonenal (4-HNE)-

induced protein modification.[5]
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In vivo studies:

Intraperitoneal injections in mice have ranged from 5 mg/kg to 50 mg/kg to investigate its

effects on histamine content in the brain.[5]

It is recommended to perform a dose-response study to determine the optimal working

concentration for your specific cell line and experimental conditions.

Histamine H3 Receptor Signaling Pathway
Carcinine acts as an antagonist at the histamine H3 receptor (H3R), a G-protein coupled

receptor (GPCR). The activation of H3R is primarily coupled to the Gαi/o subunit, which inhibits

adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. This, in turn,

modulates the activity of protein kinase A (PKA). H3R activation can also influence other

signaling cascades, including the MAPK and PI3K/Akt pathways. As an antagonist, Carcinine

blocks these downstream effects of histamine binding to H3R.
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Caption: Histamine H3 Receptor Signaling Pathway.

Experimental Workflow: Stock Solution Preparation
The following diagram outlines the general workflow for preparing a sterile stock solution of

Carcinine dihydrochloride for use in cell culture and other biological assays.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b550831?utm_src=pdf-body-img
https://www.benchchem.com/product/b550831?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b550831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Calculate Mass
of Carcinine Dihydrochloride

Weigh Powder
on Analytical Balance

Dissolve in
Sterile Solvent (e.g., Water)

Vortex to
Ensure Complete Dissolution

Sterile Filter
(0.22 µm syringe filter)

Aliquot into
Sterile Tubes

Store at -20°C or -80°C

End

Click to download full resolution via product page

Caption: Workflow for Carcinine Dihydrochloride Stock Solution Preparation.
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Stability and Troubleshooting
pH Stability: While specific pH stability data for Carcinine dihydrochloride is not readily

available, related compounds like carnosine can undergo hydrolysis under certain pH

conditions. It is advisable to prepare stock solutions in high-purity water and to prepare

working solutions in buffered media (e.g., cell culture medium) immediately before use. For

long-term storage of aqueous stock solutions, maintaining a neutral to slightly acidic pH is

generally recommended for similar compounds.

Precipitation: If precipitation is observed upon dilution of a DMSO stock solution into

aqueous media, gentle warming (e.g., in a 37°C water bath) and vortexing may help to

redissolve the compound. Ensure the solution is clear before adding it to cell cultures.

Hygroscopic Nature: Carcinine dihydrochloride powder is hygroscopic. Store the powder

in a desiccator and minimize its exposure to atmospheric moisture during weighing.

Cytotoxicity: If unexpected cytotoxicity is observed, consider performing a dose-response

curve to determine the optimal non-toxic working concentration for your specific cell line.

Also, ensure that the final concentration of any organic solvent (e.g., DMSO) is below the

tolerance level of your cells (typically <0.5% for most cell lines).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Carcinine
Dihydrochloride Stock Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b550831#how-to-prepare-carcinine-dihydrochloride-
stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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